Cas no 121135-54-4 (Thymidine,3'-azido-3'-deoxythymidylyl-(5'®5')-3'-azido-3'-deoxy-)

Thymidine,3'-azido-3'-deoxythymidylyl-(5'®5')-3'-azido-3'-deoxy- structure
121135-54-4 structure
Product Name:Thymidine,3'-azido-3'-deoxythymidylyl-(5'®5')-3'-azido-3'-deoxy-
CAS No:121135-54-4
MF:C20H25N10O10P
MW:596.447263479233
CID:212541
PubChem ID:451440
Update Time:2025-04-19

Thymidine,3'-azido-3'-deoxythymidylyl-(5'®5')-3'-azido-3'-deoxy- Chemical and Physical Properties

Names and Identifiers

    • bis(3'-azido-3'-deoxy-5'-thymidinyl) phosphate
    • .di(3'-azido-3'-deoxy-5'-thymidinyl) phosphate
    • bis(3'-azido-3'-deoxythymidin-5-yl) phosphate
    • [(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-2-yl]methyl [(2R,3R,5S)-3-azido-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-2-yl]methyl hydrogen phosphate
    • Thymidine, 3'-azido-3'-deoxythymidylyl-(5'-5')-3'-azido-3'-deoxy-
    • bis(3'-Azido-3'-deoxythymidin-5'-yl) phosphate
    • 3'-Azido-3'-deoxythy-midilyl-(5',5')-3'-azido-3'-deoxythymidilic acid
    • Thymidine, 3'-azido-3'-deoxythymidylyl-(5' ==> 5')-3'-azido-3'-deoxy-
    • 121135-54-4
    • AZT-P-AZT
    • [(2R,3R,5S)-3-azido-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-2-yl]methyl [(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-2-yl]methyl hydrogen phosphate
    • bis-AZT Phosphate
    • Thymidine,3'-azido-3'-deoxythymidylyl-(5'®5')-3'-azido-3'-deoxy-
    • Inchi: 1S/C20H25N10O10P/c1-9-5-29(19(33)23-17(9)31)15-3-11(25-27-21)13(39-15)7-37-41(35,36)38-8-14-12(26-28-22)4-16(40-14)30-6-10(2)18(32)24-20(30)34/h5-6,11-16H,3-4,7-8H2,1-2H3,(H,35,36)(H,23,31,33)(H,24,32,34)/t11-,12+,13+,14-,15+,16-
    • InChI Key: QNODVFYIEJIAOJ-ZMLDCZPUSA-N
    • SMILES: P(=O)(O)(OC[C@@H]1[C@H](C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)N=[N+]=[N-])OC[C@H]1[C@@H](C[C@@H](N2C(NC(C(C)=C2)=O)=O)O1)N=[N+]=[N-]

Computed Properties

  • Exact Mass: 596.14900
  • Monoisotopic Mass: 596.149274
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 10
  • Complexity: 1250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 202
  • XLogP3: 0

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 293.25000
  • LogP: -0.32448

Thymidine,3'-azido-3'-deoxythymidylyl-(5'®5')-3'-azido-3'-deoxy- Production Method

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